Cas no 1511545-79-1 (1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1511545-79-1
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 6263724
• PubChem ID: 81516324
• Update Time: 2025-05-23

1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid
• 1-[(2-bromo-3-fluorophenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1914524
• 1511545-79-1
• AKOS020094839

• Inchi： 1S/C11H10BrFO2/c12-9-7(2-1-3-8(9)13)6-11(4-5-11)10(14)15/h1-3H,4-6H2,(H,14,15)
• InChI Key： WRQJEVSWVSRXSJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1511545-79-1)

1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1511545-79-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The combination of a brominated and fluorinated aromatic ring with a cyclopropane carboxylic acid moiety makes it an intriguing candidate for various biological studies.

The structural complexity of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid is a key factor in its biological activity. The presence of the bromine and fluorine atoms introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. These effects are particularly important in the context of drug design, where subtle changes in molecular structure can significantly impact pharmacological properties such as potency, selectivity, and bioavailability.

Recent studies have explored the potential of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of interest is its role as a potential anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, and effective anti-inflammatory drugs are crucial for treating a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Preliminary research has shown that 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid exhibits anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

Another promising application of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid is in the field of neurodegenerative diseases. These diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive degeneration of neuronal cells. The unique structure of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid may allow it to interact with specific receptors or enzymes involved in neurodegeneration, potentially offering new avenues for therapeutic intervention.

In addition to its potential therapeutic applications, 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid has been studied for its biological activity in cancer research. Cancer cells often exhibit altered metabolic pathways and signaling cascades, and compounds that can target these pathways are of great interest. Research has indicated that 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid may have antiproliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for further development.

The synthesis of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a brominated aromatic compound with a cyclopropane derivative, followed by carboxylation to introduce the carboxylic acid group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating more extensive biological testing and evaluation.

The pharmacokinetic properties of 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic potential. Preliminary studies suggest that 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid has favorable pharmacokinetic properties, making it a promising candidate for further preclinical and clinical development.

In conclusion, 1-(2-bromo-3-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1511545-79-1) represents a fascinating compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation into its therapeutic potential across various disease areas. As research continues to advance, it is likely that new insights will emerge, further solidifying the importance of this compound in the development of novel therapeutic agents.